![molecular formula C15H25NO4S B296349 N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide](/img/structure/B296349.png)
N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide, also known as TAK-603, is a small molecule inhibitor of the enzyme mitogen-activated protein kinase kinase kinase 2 (MAP3K2). MAP3K2 is involved in various signaling pathways that regulate cell growth, differentiation, and survival. Inhibition of MAP3K2 has been shown to have potential therapeutic benefits in various diseases, including cancer, inflammation, and autoimmune disorders.
Mechanism of Action
N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide inhibits the activity of MAP3K2 by binding to the ATP-binding pocket of the enzyme. This prevents the phosphorylation and activation of downstream targets, including the MAPK and AKT signaling pathways. By inhibiting these pathways, N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide can suppress cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide have been studied in various cell types and animal models. In addition to its anti-cancer and anti-inflammatory effects, N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide has been shown to inhibit the growth of human cytomegalovirus (HCMV) in vitro. This is likely due to the role of MAP3K2 in HCMV replication.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide is its specificity for MAP3K2. This allows for the selective inhibition of this enzyme without affecting other signaling pathways. However, one limitation is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide. One area of interest is its potential use in combination with other anti-cancer or anti-inflammatory agents. Another area of interest is the development of more potent and selective inhibitors of MAP3K2. Finally, the role of MAP3K2 in other diseases, such as viral infections and neurodegenerative disorders, could be further explored.
Synthesis Methods
The synthesis of N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide involves several steps. The starting material is 3,4-dimethoxybenzenesulfonyl chloride, which is reacted with 1-isopropyl-2-methylpropylamine to form the corresponding sulfonamide. This intermediate is then treated with sodium hydride and methyl iodide to introduce the two methyl groups at the 2- and 6-positions of the isopropyl group. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide has been extensively studied in preclinical models of cancer and inflammation. In a study published in Cancer Research, N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide was shown to inhibit the growth of human breast cancer cells in vitro and in vivo. The authors also demonstrated that N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide suppressed the activation of MAPK and AKT signaling pathways, which are known to promote cancer cell proliferation and survival.
In another study published in the Journal of Immunology, N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide was shown to reduce the severity of experimental autoimmune encephalomyelitis (EAE), a mouse model of multiple sclerosis. The authors found that N-(1-isopropyl-2-methylpropyl)-3,4-dimethoxybenzenesulfonamide inhibited the activation of T cells and reduced the production of pro-inflammatory cytokines, which are involved in the pathogenesis of EAE.
properties
Molecular Formula |
C15H25NO4S |
---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
N-(2,4-dimethylpentan-3-yl)-3,4-dimethoxybenzenesulfonamide |
InChI |
InChI=1S/C15H25NO4S/c1-10(2)15(11(3)4)16-21(17,18)12-7-8-13(19-5)14(9-12)20-6/h7-11,15-16H,1-6H3 |
InChI Key |
QIZUDJKKQALEBC-UHFFFAOYSA-N |
SMILES |
CC(C)C(C(C)C)NS(=O)(=O)C1=CC(=C(C=C1)OC)OC |
Canonical SMILES |
CC(C)C(C(C)C)NS(=O)(=O)C1=CC(=C(C=C1)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.